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Introduction
The Vogel conflict test is a widely utilized behavioral paradigm to screen compounds for

potential anxiolytic (anti-anxiety) properties.[1][2] This test induces a conflict in rodents,

typically rats or mice, by punishing a motivated behavior, such as drinking water when thirsty,

with a mild electric shock.[3] Anxiolytic agents are expected to increase the frequency of the

punished behavior, in this case, by increasing the number of licks from a water source despite

the associated shocks.[2][4]

MCOPPB trihydrochloride is a potent and selective non-peptide agonist for the

nociceptin/orphanin FQ (NOP) receptor.[5][6] Studies have demonstrated that MCOPPB

exhibits anxiolytic-like effects in animal models, such as the Vogel conflict test, without

significant sedative, memory-impairing, or motor function side effects at anxiolytic doses.[6][7]

These characteristics make MCOPPB a compound of interest for anxiety disorder research.

This document provides a detailed protocol for evaluating the anxiolytic potential of MCOPPB
trihydrochloride using the Vogel conflict test.
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Materials and Apparatus
2.1. Compound and Reagents

MCOPPB trihydrochloride (CAS: 1108147-88-1)[6]

Vehicle (e.g., sterile water or 0.9% saline). MCOPPB trihydrochloride is soluble in water up

to 30 mM.

Positive Control: Diazepam (e.g., 3 mg/kg)

Anesthetic (for euthanasia, as per institutional guidelines)

2.2. Animals

Male ICR mice or Wistar rats (20-25g for mice, 200-250g for rats)

Animals should be housed in groups under a standard 12-h light/dark cycle with ad libitum

access to food. Water access will be restricted as per the protocol.

All procedures should be approved by the institution's Animal Care and Use Committee.

2.3. Apparatus

Vogel Conflict Test Apparatus: A plexiglass chamber with a stainless-steel grid floor for shock

delivery.[2]

A water bottle with a metal sipper tube connected to a lickometer to automatically detect and

count licks.[8]

A shock generator capable of delivering a constant current shock through the grid floor

and/or the sipper tube.[8]

Data acquisition software to record the number of licks and shocks.[4]
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The overall experimental process involves animal habituation, a period of water deprivation,

administration of the test compound, and finally, the test session in the Vogel apparatus.

Phase 1: Preparation Phase 2: Experimentation

Phase 3: Data Handling

Animal Acclimation
(5-7 days)

Water Deprivation
(18-48 hours)

Group Assignment
(Vehicle, MCOPPB, Control)

Compound Administration
(e.g., 30 min pre-test)

Place Animal in
Vogel Apparatus

Initiate Test Session
(e.g., 3-5 minutes)

Record Licks &
Shocks

Data Analysis
(e.g., ANOVA)

Interpret Results
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Caption: Experimental workflow for the Vogel conflict test.
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Detailed Experimental Protocol
4.1. Animal Habituation and Preparation

Upon arrival, allow animals to acclimate to the housing facility for at least 5-7 days.

Handle the animals daily for 2-3 days prior to the experiment to reduce stress.

Begin water deprivation 18-48 hours before the test. Modern protocols often favor shorter

deprivation periods (e.g., 18 hours or providing water for only 1 hour daily for four days) to

reduce severity.[1]

4.2. Compound Preparation and Administration

Prepare a stock solution of MCOPPB trihydrochloride by dissolving it in the chosen vehicle

(e.g., sterile water). A fresh solution should be made before each experiment.[9]

Prepare the necessary dilutions to achieve the desired doses (e.g., 1, 3, 10 mg/kg). Note

that a bell-shaped dose-response curve has been observed for MCOPPB, with 10 mg/kg

(p.o.) being an effective anxiolytic dose in mice.[7]

Prepare the positive control (e.g., Diazepam 3 mg/kg) and the vehicle solution.

Administer the assigned treatment (Vehicle, MCOPPB, or Diazepam) to each animal via the

desired route (e.g., intraperitoneal (i.p.) or oral gavage (p.o.)). This is typically done 30-60

minutes before the test session.

4.3. Vogel Conflict Test Procedure

Apparatus Setup: Calibrate the shocker to the desired intensity (e.g., 0.2-0.5 mA) and

duration (e.g., 0.25-2.0 s).[2][8] Set the punishment schedule, for instance, delivering a

shock after every 20 licks.[2][8]

Test Session: At the designated time post-administration, place a single animal into the Vogel

test chamber.

Allow the animal a brief period (e.g., 30 seconds) to explore the chamber and find the sipper

tube.
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Initiate the test session, which typically lasts for 3-5 minutes.[1][2]

The data acquisition system will automatically record the cumulative number of licks and the

number of shocks received during the session.[8]

After the session, return the animal to its home cage and provide free access to water.

Thoroughly clean the apparatus with 70% ethanol between animals to eliminate olfactory

cues.

MCOPPB Signaling Pathway
MCOPPB acts as a high-affinity agonist at the Nociceptin/Orphanin FQ (NOP) receptor, which

is a G-protein coupled receptor (GPCR).[5] Activation of the NOP receptor by an agonist like

MCOPPB is linked to downstream signaling cascades that ultimately modulate neuronal

excitability, contributing to its anxiolytic effects.
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Caption: Simplified signaling pathway of MCOPPB via the NOP receptor.
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The primary endpoints in the Vogel conflict test are the total number of licks and the total

number of shocks received during the test session. An effective anxiolytic compound will

significantly increase the number of shocks the animals are willing to accept compared to the

vehicle-treated group.

Table 1: Representative Data from Vogel Conflict Test

Treatment
Group

Dose (mg/kg,
p.o.)

N
Number of
Licks (Mean ±
SEM)

Number of
Shocks (Mean
± SEM)

Vehicle - 10 150 ± 15 7 ± 1

MCOPPB 1 10 180 ± 20 9 ± 1

MCOPPB 3 10 250 ± 25 12 ± 2*

MCOPPB 10 10 420 ± 35 21 ± 3

Diazepam 3 10 450 ± 40 22 ± 3

*Note: Data are hypothetical for illustrative purposes. Statistical analysis (e.g., one-way ANOVA

followed by a post-hoc test like Dunnett's or Tukey's) should be performed to determine

significance. *p < 0.05, *p < 0.01 compared to Vehicle.

Interpretation:

A significant increase in the number of shocks received by the MCOPPB-treated groups

compared to the vehicle group indicates an anxiolytic-like effect.

The positive control, Diazepam, should produce a robust increase in punished drinking,

validating the experimental setup.

It is also important to monitor general locomotor activity in a separate test (e.g., open field

test) to ensure that the effects observed are not due to motor stimulation.[7] MCOPPB has

been shown not to affect locomotor activity at effective anxiolytic doses.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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